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Compound of Interest

Compound Name: Benzoyl-L-leucine

Cat. No.: B075750 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate and essential safety

protocols, operational procedures, and disposal plans for Benzoyl-L-leucine. Adherence to

these guidelines is crucial for maintaining a safe laboratory environment and the integrity of

research.

Hazard Assessment:

While some safety data sheets (SDS) classify Benzoyl-L-leucine as not a hazardous

substance or mixture, it is prudent to handle it as a potential irritant.[1] The primary potential

hazards include:

Skin Irritation: May cause redness or discomfort upon contact.

Eye Irritation: Direct contact can cause irritation.[2]

Respiratory Irritation: Inhalation of dust may irritate the respiratory tract.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Benzoyl-L-
leucine to minimize exposure and ensure personal safety.
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PPE Category Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[3][4]

Protects against airborne

particles and accidental

splashes.

Hand Protection
Chemically resistant gloves

(e.g., nitrile rubber).[3]

Prevents direct skin contact

with the chemical.

Body Protection
A standard laboratory coat

should be worn.[2]

Minimizes the risk of skin

exposure to the powder.

Respiratory Protection

A NIOSH-approved air-

purifying respirator with a

particulate filter (e.g., N95 or

P2) is recommended when

handling fine powders or in

areas without adequate

ventilation.[3]

Avoids inhalation of any

potential airborne dust.

Quantitative Data Summary
The table below summarizes key physical and chemical properties of Benzoyl-L-leucine for

easy reference.

Property Value

Molecular Formula C₁₃H₁₇NO₃[5]

Molecular Weight 235.28 g/mol [5]

Physical State Solid, powder[6]

Storage Temperature -20°C (long term), 2-8°C (short term)[3]
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Adherence to a strict, step-by-step protocol is essential for the safe handling of Benzoyl-L-
leucine.

Preparation and Weighing Protocol:

Designate a Work Area: Before handling, designate a specific, clean, and uncluttered work

area, preferably within a chemical fume hood or a ventilated balance enclosure to minimize

dust dispersal.[1]

Don PPE: Put on all required PPE in the correct order: lab coat, safety glasses or goggles,

and then gloves. If respiratory protection is needed, ensure it is properly fitted.

Weighing:

Place a clean weigh boat or creased weighing paper on the analytical balance.

Tare the balance to zero.

Carefully transfer the desired amount of Benzoyl-L-leucine from the stock container to

the weigh boat using a clean spatula. Avoid pouring directly from the bottle to prevent

spills and dust formation.[3]

Close the stock container immediately after dispensing to prevent contamination and

accidental spillage.

Transfer: To transfer the weighed powder to a reaction vessel, gently fold the weigh boat or

weighing paper to create a funnel. Carefully guide the powder into the vessel. A powder

funnel can be used for narrow-mouthed containers.

Clean-up:

Clean the spatula and work surface thoroughly.

Dispose of the weigh boat or paper in the designated solid waste container.

Properly remove and dispose of gloves.[3]

Wash hands thoroughly with soap and water.[3]
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Operational and Disposal Plans
Spill Response:

In the event of a spill, prevent further leakage or spillage if it is safe to do so.[3] Avoid

generating dust.[3] Sweep up the solid material and place it into a suitable, closed container for

disposal.[3] Do not let the product enter drains.[3]

Waste Disposal:

Waste material must be disposed of in accordance with national and local regulations. Collect

waste Benzoyl-L-leucine in a clearly labeled, sealed container. Do not mix this waste with

other chemical waste streams unless explicitly permitted by your institution's environmental

health and safety (EHS) office. The sealed container should be disposed of through your

institution's hazardous or chemical waste disposal program. This substance is considered to be

non-hazardous for transport.[3]

First Aid Measures:

If inhaled: Remove the person to fresh air. If breathing becomes difficult, seek medical

attention.[1][2]

In case of skin contact: Take off contaminated clothing immediately. Rinse the skin well with

water. If skin irritation occurs, get medical advice.[1]

In case of eye contact: Rinse with plenty of water. Remove contact lenses if present and

easy to do. Continue rinsing and seek medical attention if irritation persists.[1][7]

If swallowed: Wash out the mouth with water if the person is conscious. Seek medical advice

if feeling unwell.[2]
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Benzoyl-L-leucine Handling Workflow
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Caption: Workflow for handling Benzoyl-L-leucine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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